N-[1-Hydroxy-1-(4-methylphenyl)propan-2-yl]prop-2-enamide

• IUPAC Name: N-[1-hydroxy-1-(4-methylphenyl)propan-2-yl]prop-2-enamide
• InChI: InChI=1S/C13H17NO2/c1-4-12(15)14-10(3)13(16)11-7-5-9(2)6-8-11/h4-8,10,13,16H,1H2,2-3H3,(H,14,15)
• InChI Key: KHSJAEPGQBJFSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C(C)NC(=O)C=C)O
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol
• CAS No.: 2361642-74-0

Description

N-[1-Hydroxy-1-(4-methylphenyl)propan-2-yl]prop-2-enamide is a chemical compound with a complex structure that includes a hydroxy group, a methylphenyl group, and a prop-2-enamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-Hydroxy-1-(4-methylphenyl)propan-2-yl]prop-2-enamide typically involves multiple steps. One common method starts with the preparation of the intermediate 1-(4-methylphenyl)propan-2-ol, which is then converted to the desired compound through a series of reactions including hydroxylation and amide formation. The reaction conditions often involve the use of catalysts and specific temperature and pressure settings to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize efficiency and cost-effectiveness. The use of advanced purification techniques such as chromatography and crystallization is also common to achieve the required product specifications .

Chemical Reactions Analysis

Types of Reactions

N-[1-Hydroxy-1-(4-methylphenyl)propan-2-yl]prop-2-enamide undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The amide group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The conditions typically involve controlled temperatures and the use of solvents to facilitate the reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxy group results in the formation of a ketone, while reduction can yield various alcohol derivatives .

Scientific Research Applications

N-[1-Hydroxy-1-(4-methylphenyl)propan-2-yl]prop-2-enamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of N-[1-Hydroxy-1-(4-methylphenyl)propan-2-yl]prop-2-enamide involves its interaction with specific molecular targets and pathways. The hydroxy group and the amide group play crucial roles in its binding to enzymes and receptors, leading to various biological effects. The exact pathways and targets are still under investigation, but preliminary studies suggest its involvement in modulating inflammatory responses and microbial activity .

Comparison with Similar Compounds

Similar Compounds

2-Hydroxy-2-methylpropiophenone: A similar compound used as a photoinitiator in polymer chemistry.

2-Hydroxy-4-(2-hydroxyethoxy)-2-methylpropiophenone: Another related compound with applications in the synthesis of hydrogels and other materials.

Uniqueness

N-[1-Hydroxy-1-(4-methylphenyl)propan-2-yl]prop-2-enamide is unique due to its specific structural features that confer distinct chemical and biological properties.